6-Acetyl-1,4-benzodioxan-2-carboxylic acid

• Molecular Formula: C11H10O5
• Molecular Weight: 222.19 g/mol
• IUPAC Name: 6-acetyl-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid
• InChI: InChI=1S/C11H10O5/c1-6(12)7-2-3-8-9(4-7)15-5-10(16-8)11(13)14/h2-4,10H,5H2,1H3,(H,13,14)
• InChI Key: GCTSNZLKXRKWQQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC2=C(C=C1)OC(CO2)C(=O)O

Description

6-Acetyl-1,4-benzodioxan-2-carboxylic acid is a useful research compound. Its molecular formula is C11H10O5 and its molecular weight is 222.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Jones' reagent (11.6 ml.) was added dropwise to a stirred solution of 6-acetyl-2-hydroxymethyl-1,4-benzodioxan (4.0 g.) in acetone (70 ml.) at 10°-15° C. The reaction was stirred at room temperature for 18 hours then diluted with isopropanol/water/chloroform, the organic layer separated and evaporated in vacuo. The residue was redissolved in chloroform, extracted with saturated sodium carbonate solution (2×30 ml.) then the basic phase washed with chloroform, cooled and acidified to pH 1 with concentrated hydrochloric acid. The acidic solution was extracted with chloroform, the combined extracts washed with saturated brine, dried (Na2SO4) and evaporated in vacuo to give 6-acetyl-1,4-benzodioxan-2-carboxylic acid (1.56 g.), m.p. 159°-162° C. A sample was recrystallized from ethanol/ethyl acetate, m.p. 174°-175° C.